Cas no 1668-53-7 (4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]benzene-1,3-diol)

• Product Name: 4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]benzene-1,3-diol
• CAS No: 1668-53-7
• MF: C₂₅H₂₃N₃O₂
• MW: 397.469025850296
• MDL: MFCD30747733
• CID: 183525
• PubChem ID: 253661942
• Update Time: 2025-04-19

4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)benzene-1,3-diol
• 2-(2,4-Dihydroxyphenyl)-4,6-bis(2,4-dimethylphenyl)-1,3,5-triazine
• 1,3-Benzenediol,4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-
• 3-BENZENEDIOL, 4-[4,6-BIS(2,4-DIMETHYLPHENYL)-1,3,5-TRIAZIN-2-YL]-1
• 4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-1,3-Benzenediol
• 2,6-bis-(2,4-dimethylphenyl)-4-(2,4-dihydroxyphenyl)-s-triazine
• 4-[4,6-bis-(2,4-dimethyl-phenyl)-[1,3,5]triazin-2-yl]-benzene-1,3-diol
• 4-[4,6-Bis(2,4-dimethylphenyl)-5H-s-triazin-2-ylidene]-3-hydroxy-cyclohexa-2,5-dien-1-one
• DBDT
• 4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-3-benzenediol
• 2-(2,4-Dihydroxyphenyl)-4,6-(2,4-dimethylphenyl)-1,3,5-triazine
• 2-(2,4-Dihydroxyphenyl)-4,6-bis-(2,4-dimethylphenyl)-s-triazine
• 1,3-Benzenediol, 4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-
• AK102378
• 1,3-Benzenediol, 4-(4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-
• PubChem14588
• 4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]benzene-1,3-diol
• AMY11159
• A810782
• 2-(2,4-dihydroxyphenyl)-4,6-bis-(2,4-dimethylphenyl) 1,3,5-triazine
• 2,4-Bis(2,4-dimethylphenyl)-6-(2,4-dihydroxyphenyl)-s-triazine
• FROCQMFXPIROOK-UHFFFAOYSA-N
• FT-0689962
• 2,4-di-(2,4-dimethylphenyl)-6(2,4-dihydroxyphenyl)-1,3,5-triazine
• 2,4-Bis(2,4-dimethylphenyl)-6-(2,4-dihydroxyphenyl) -1,3,5-triazine
• NS00122619
• 2-(2,4-dihydroxy phenyl)-4,6-bis-(2,4-dime-thylphenyl)-s-triazine
• SCHEMBL15271297
• D4527
• AKOS015901678
• MFCD16251125
• 2-(2,4-dihydroxyphenyl)-4,6bis-(2,4-dimethylphenyl) 1,3,5-triazine
• 2-(2,4-dihydroxyphenyl)-4,6-bis-(2,4-dimethylphenyl)-1,3,5-triazine
• 2,4-bis(2',4'-dimethylphenyl)-6-(2',4'-dihydroxyphenyl)-1,3,5-triazine
• 2,4-dihydroxyphenyl-4,6-bis(2,4-dimethylphenyl]-1,3,5-triazine
• 2,4-di-(2,4-dimethylphenyl)-6-(2,4-dihydroxyphenyl)-1,3,5-triazine
• Appolo-107
• 1,3-Benzenediol,4-4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl-
• F9995-4301
• 4-[2,6-bis(2,4-dimethylphenyl)-1H-1,3,5-triazin-4-ylidene]-3-oxidanyl-cyclohexa-2,5-dien-1-one
• CS-0153333
• 4-[2,6-bis(2,4-dimethylphenyl)-1H-1,3,5-triazin-4-ylidene]-3-hydroxy-1-cyclohexa-2,5-dienone
• 1668-53-7
• SCHEMBL39158
• DTXSID6061866
• 4,6-Bis-(2,4-dimethylphenyl)-2-(2,4-dihydroxyphenyl)-s-triazine
• AS-74306
• 3-Benzenediol,4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-1
• DB-019753
• A11357

• MDL： MFCD30747733
• Inchi： 1S/C25H23N3O2/c1-14-5-8-19(16(3)11-14)23-26-24(20-9-6-15(2)12-17(20)4)28-25(27-23)21-10-7-18(29)13-22(21)30/h5-13,29-30H,1-4H3
• InChI Key： FROCQMFXPIROOK-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1=NC(C2C=CC(C)=CC=2C)=NC(C2C=CC(C)=CC=2C)=N1)O

Computed Properties

• Exact Mass: 397.17900
• Monoisotopic Mass: 397.179027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.1
• XLogP3: 5.7

Experimental Properties

• Density: 1.216
• Melting Point: 203.0 to 207.0 deg-C
• Boiling Point: 659.094°C at 760 mmHg
• Flash Point: 352.408°C
• Refractive Index: 1.637
• Solubility: Insuluble (1.9E-4 g/L) (25 ºC),
• PSA: 79.13000
• LogP: 5.51740

4-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]benzene-1,3-diol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313